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Compound of Interest

Compound Name: PD 160170

Cat. No.: B061668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of CA-170, an

orally available small molecule inhibitor of the immune checkpoint proteins V-domain Ig

suppressor of T-cell activation (VISTA) and Programmed Death-Ligand 1 (PD-L1).[1][2]

Accurate preparation of stock solutions is critical for ensuring reproducible and reliable results

in downstream experiments.

CA-170: Key Properties
CA-170 is a first-in-class dual antagonist of VISTA and PD-L1, which are negative checkpoint

regulators of immune activation.[1] It has demonstrated the ability to enhance the proliferation

of T lymphocytes inhibited by PD-L1, PD-L2, and VISTA in a dose-dependent manner and has

shown anti-tumor effects in preclinical models.[1][3]

Quantitative Data Summary
For ease of reference, the key quantitative data for CA-170 are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b061668?utm_src=pdf-interest
http://www.probechem.com/products_CA-170.aspx
https://en.wikipedia.org/wiki/CA-170
http://www.probechem.com/products_CA-170.aspx
http://www.probechem.com/products_CA-170.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC6695792/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 360.32 g/mol [2][4][5][6]

CAS Number 1673534-76-3 [2][4][5]

Molecular Formula C₁₂H₂₀N₆O₇ [2][4]

Solubility in DMSO 28.5 mg/mL to 72 mg/mL [5][6][7][8]

Appearance Solid Powder [1]

Experimental Protocol: Preparation of a 10 mM CA-
170 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CA-170 in dimethyl

sulfoxide (DMSO). This is a common starting concentration for many in vitro experiments.

Materials:

CA-170 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparation:

Ensure the analytical balance is calibrated and level.
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Place a sterile, empty vial on the balance and tare to zero.

Weighing CA-170:

Carefully weigh the desired amount of CA-170 powder into the tared vial. For example, to

prepare 1 mL of a 10 mM stock solution:

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 360.32 g/mol x 1000 mg/g

Mass (mg) = 3.6032 mg

Dissolution:

Add the calculated volume of DMSO to the vial containing the CA-170 powder. For the

example above, add 1 mL of DMSO.

Cap the vial securely.

Vortex the solution until the CA-170 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may be required to facilitate dissolution, as some sources suggest

ultrasonic and warming may be needed.[8]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C or -80°C for long-term storage.

For short-term storage, 4°C is acceptable for a limited time.[1]

Storage Recommendations:
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Condition Duration Source

Solid Powder at -20°C Up to 3 years [5][6][7]

Solid Powder at 4°C Up to 2 years [5][8]

In Solvent at -80°C 6 months to 1 year [1][5][7]

In Solvent at -20°C 1 to 6 months [1][5][7]

Visualizing the Workflow
The following diagram illustrates the key steps in the preparation of a CA-170 stock solution.
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Workflow for Preparing CA-170 Stock Solution
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Caption: A flowchart outlining the key steps for preparing a CA-170 stock solution.
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Signaling Pathway of CA-170
CA-170 is designed to inhibit the PD-L1 and VISTA immune checkpoint pathways. By blocking

these interactions, CA-170 aims to restore T-cell activation and enhance the anti-tumor immune

response.

Simplified Signaling Pathway of CA-170
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Caption: The inhibitory action of CA-170 on the PD-L1 and VISTA signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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